Cas no 82358-09-6 (2-Mercaptothiazole)

2-Mercaptothiazole Properties

Names and Identifiers

• 2-Mercaptothiazole
• 2(3h)-thiazolethione
• 1,3-THIAZOLE-2-THIOL
• 2-Thiazolethiol
• 1,3-Thiazole-2(3H)-thione
• EN300-52978
• SCHEMBL23753
• AKOS000148212
• 4-Thiazoline-2-thione
• 2-thiothiazole
• FT-0612774
• InChI=1/C3H3NS2/c5-3-4-1-2-6-3/h1-2H,(H,4,5)
• 5685-05-2
• OCVLSHAVSIYKLI-UHFFFAOYSA-
• 1,3-Thiazol-2-yl hydrosulfide
• I103PUS4QR
• 1,3-Thiazol-2-yl hydrosulfide #
• CS-W011225
• AS-15499
• A831204
• 2,3-dihydro-1,3-thiazole-2-thione
• UNII-I103PUS4QR
• NSC41217
• delta4-Thiazoline-2-thione
• thiazole-2(3h)-thione
• NS00006916
• E82072
• AM10703
• n-acetyl thiazolidinethione
• CS-0166787
• 2-thioxothiazole
• A840307
• AKOS028108754
• 3H-thiazole-2-thione
• NSC 24294
• NSC 41217
• SCHEMBL9646912
• MFCD00022449
• 3H-1,3-thiazole-2-thione
• .DELTA.4-Thiazoline-2-thione
• C3H3NS2
• M1739
• Thiazoline-2-thione
• 82358-09-6
• NSC-41217
• DTXSID50205381
• NSC-24294
• Q-100840
• NSC24294
• thiazole-2-thiol
• 2-Mercapto-1,3-thiazole
• thiazole-2-thione
• FT-0649250
• A855083
• 2-Mercapto thiazole
• Thiazolidinethione
• SCHEMBL163528
• DB-021263
• DB-000397
• +Expand

• MDL： MFCD00022449
• InChIKey： OCVLSHAVSIYKLI-UHFFFAOYSA-N
• Inchi： 1S/C3H3NS2/c5-3-4-1-2-6-3/h1-2H,(H,4,5)
• SMILES： SC1SC=CN=1
• BRN： 635950

Computed Properties

• Exact Mass: 116.970691g/mol
• Surface Charge: 0
• XLogP3: 0.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 116.970691g/mol
• Monoisotopic Mass: 116.970691g/mol
• Topological Polar Surface Area: 69.4Ų
• Heavy Atom Count: 6
• Complexity: 97
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Refractive Index: 1.754
• Boiling Point: 194.7°C at 760 mmHg
• Melting Point: 78.0 to 82.0 deg-C
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: Cream or brown crystalline powder
• Solubility: Not determined
• Density: No data available